2'-{[methyl(phenyl)amino]carbonyl}-2-biphenylcarboxylic acid

• IUPAC Name: 2-[2-[methyl(phenyl)carbamoyl]phenyl]benzoic acid
• InChI: InChI=1S/C21H17NO3/c1-22(15-9-3-2-4-10-15)20(23)18-13-7-5-11-16(18)17-12-6-8-14-19(17)21(24)25/h2-14H,1H3,(H,24,25)
• InChI Key: GRSQDGOFHUDFQN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC=CC=C2C3=CC=CC=C3C(=O)O
• Molecular Formula: C21H17NO3
• Molecular Weight: 331.4 g/mol
• Solubility: 44.5 [ug/mL] (The mean of the results at pH 7.4)

Description

2'-{[Methyl(phenyl)amino]carbonyl}-2-biphenylcarboxylic acid, also known as Mecarbinate, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2'-{[methyl(phenyl)amino]carbonyl}-2-biphenylcarboxylic acid involves the inhibition of various enzymes and pathways involved in the growth and proliferation of cancer cells and viruses. It has been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. 2'-{[methyl(phenyl)amino]carbonyl}-2-biphenylcarboxylic acid also inhibits the activity of reverse transcriptase, an enzyme involved in the replication of HIV-1. In addition, it inhibits the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α.
Biochemical and Physiological Effects:
2'-{[methyl(phenyl)amino]carbonyl}-2-biphenylcarboxylic acid has been found to exhibit various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins. 2'-{[methyl(phenyl)amino]carbonyl}-2-biphenylcarboxylic acid has also been found to inhibit the replication of viruses by inhibiting the activity of reverse transcriptase. In addition, it has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2'-{[methyl(phenyl)amino]carbonyl}-2-biphenylcarboxylic acid has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its purity can be determined through various analytical techniques. It has also been extensively studied for its potential applications in various scientific fields, which makes it a promising candidate for further research. However, there are also some limitations associated with the use of 2'-{[methyl(phenyl)amino]carbonyl}-2-biphenylcarboxylic acid in lab experiments. Its solubility in water is relatively low, which can make it difficult to work with. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 2'-{[methyl(phenyl)amino]carbonyl}-2-biphenylcarboxylic acid. One potential direction is to further investigate its antitumor activity and explore its potential as a cancer treatment. Another direction is to study its antiviral activity and explore its potential as a treatment for viral infections. In addition, further research is needed to fully understand its mechanism of action and to identify potential targets for drug development. Overall, the study of 2'-{[methyl(phenyl)amino]carbonyl}-2-biphenylcarboxylic acid has the potential to lead to the development of new treatments for various diseases and to contribute to our understanding of the mechanisms involved in disease progression.

Synthesis Methods

2'-{[methyl(phenyl)amino]carbonyl}-2-biphenylcarboxylic acid can be synthesized through a multistep process involving the reaction of 2-aminobiphenyl with methyl chloroformate, followed by the reaction of the resulting intermediate with phenyl isocyanate. The final product is obtained through the reaction of the intermediate with 2-biphenylcarboxylic acid. The purity of the product can be determined through various analytical techniques such as thin-layer chromatography and high-performance liquid chromatography.

Scientific Research Applications

2'-{[methyl(phenyl)amino]carbonyl}-2-biphenylcarboxylic acid has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit antitumor activity by inhibiting the growth of cancer cells through the induction of apoptosis. 2'-{[methyl(phenyl)amino]carbonyl}-2-biphenylcarboxylic acid has also been studied for its antiviral activity against HIV-1 and herpes simplex virus type 1. In addition, it has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.